Cas no 101-62-2 (Benzenecarboximidamide,4,4'-oxybis-)

• Product Name: Benzenecarboximidamide,4,4'-oxybis-
• CAS No: 101-62-2
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 221444
• PubChem ID: 64948
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-oxybis-
• 4-(4-carbamimidoylphenoxy)benzenecarboximidamide
• 4,4'-DIBENZAMIDINE OXIDE
• 4,4'-Oxy-bis-benzamidin
• 4,4'-oxy-bis-benzamidine
• 4,4'-Oxy-dibenzamidin
• 4,4'-Oxydibenzamidine
• Phenamidine
• 4,4'-Oxybis(benzenecarbimide amide)
• DTXSID10143619
• 101-62-2
• C-[4-(4-Diaminomethyl-phenoxy)-phenyl]-methanediamine
• di(4-amidinophenyl)ether
• BENZAMIDINE, 4,4'-OXYDI-
• UNII-382086V7IB
• 382086V7IB
• Q2085485
• 4,4/'-DIBENZAMIDINE OXIDE
• SCHEMBL483100
• NS00023074
• EINECS 202-960-8
• 4-(4-carbamimidoylphenoxy)benzamidine
• 4,4'-OXYBISBENZENECARBOXIMIDAMIDE
• PHENAMIDINE [MI]
• CHEMBL588339

• Inchi： 1S/C14H14N4O/c15-13(16)9-1-5-11(6-2-9)19-12-7-3-10(4-8-12)14(17)18/h1-8H,(H3,15,16)(H3,17,18)
• InChI Key： DMABBVCVVXMJDH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1)C1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 254.11700
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: 215-216°
• PSA: 108.97000
• LogP: 3.64710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers